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Compound of Interest

Compound Name: DY-680-NHS ester

Cat. No.: B15553298

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of DY-680-NHS ester, a versatile
near-infrared (NIR) fluorescent dye. We will delve into its core principle of action, detail its
chemical and physical properties, and provide established protocols for its use in labeling
biomolecules. This document is intended to serve as a valuable resource for researchers and
professionals in the fields of life sciences and drug development who utilize fluorescence-
based detection methods.

Core Concepts: What is DY-680-NHS Ester?

DY-680-NHS ester is a highly reactive fluorescent dye belonging to the cyanine family. It is
characterized by its strong absorption and emission in the near-infrared spectrum, making it an
ideal candidate for applications requiring deep tissue penetration and minimal autofluorescence
from biological samples. The "NHS ester" (N-hydroxysuccinimidyl ester) functional group is the
key to its utility, enabling covalent conjugation to primary amines on target molecules.

Principle of Action: Covalent Labeling of Primary
Amines

The fundamental principle behind DY-680-NHS ester's function is its ability to form a stable
amide bond with primary amino groups (-NHz). This reaction, known as nucleophilic acyl
substitution, is highly efficient and specific under physiological to slightly alkaline conditions (pH
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7.2-8.5).[1] The primary targets for this reaction on biomolecules are the e-amino groups of
lysine residues and the N-terminal a-amino group of polypeptides.[1]

The reaction proceeds as follows: the nucleophilic primary amine on the target molecule
attacks the carbonyl carbon of the NHS ester. This forms a tetrahedral intermediate which then
collapses, releasing the N-hydroxysuccinimide (NHS) as a leaving group and forming a stable,
covalent amide bond between the DY-680 dye and the target molecule.[2] This robust linkage
ensures that the fluorescent label remains attached to the molecule of interest throughout
subsequent experimental procedures.

Caption: Reaction mechanism of DY-680-NHS ester with a primary amine.

Quantitative Data Summary

The photophysical properties of DY-680 make it a powerful tool for fluorescence-based
applications. The following table summarizes its key quantitative characteristics.

Property Value Notes

In ethanol. Spectrally similar
Excitation Maximum (Aex) 690 nm[3][4] dyes have excitation maxima
around 678-692 nm.[5][6][7]

In ethanol. Spectrally similar
Emission Maximum (Aem) 709 nm[3][4] dyes have emission maxima
around 701-712 nm.[5][6][7]

In ethanol. Other sources for
o o spectrally similar dyes report
Molar Extinction Coefficient (g) 140,000 cm~itM~1[6]
values around 185,000

cm~tM~L[5][7]

Molecular Weight 731.9 g/mol [3] For the NHS ester form.

Chemical Formula CaoH4oN30sS[3]

Experimental Protocols
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The following protocols provide a general framework for the labeling of proteins and antibodies
with DY-680-NHS ester. Optimization may be required for specific applications and target
molecules.

Protein and Antibody Labeling

This protocol is designed for the covalent conjugation of DY-680-NHS ester to proteins and
antibodies.

Materials:

e DY-680-NHS ester

Protein or antibody of interest (in an amine-free buffer)

Reaction Buffer: 0.1 M sodium bicarbonate or sodium phosphate buffer, pH 8.3-8.5[4]

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)[4]

Quenching Solution (optional): 1 M Tris-HCI, pH 8.0 or 1 M glycine[4]

Purification column (e.g., size-exclusion chromatography, dialysis)[4]
Procedure:
o Protein Preparation:

o Ensure the protein solution is free of amine-containing buffers (e.g., Tris) and stabilizers
(e.g., bovine serum albumin).[4]

o If necessary, perform a buffer exchange into the Reaction Buffer.
o Adjust the protein concentration to 1-10 mg/mL.[4]
e DY-680-NHS Ester Stock Solution Preparation:

o Immediately before use, dissolve the DY-680-NHS ester in anhydrous DMSO or DMF to a
concentration of 1-10 mg/mL.
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o Note: NHS esters are moisture-sensitive. Use anhydrous solvents and prepare the
solution fresh.[4]

e Labeling Reaction:

o Calculate the required amount of DY-680-NHS ester. A molar excess of 8-20 fold of the
dye to the protein is a common starting point for mono-labeling.[4]

o Add the calculated volume of the DY-680-NHS ester stock solution to the protein solution
while gently vortexing.

o Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C, protected
from light.[4]

e Quenching the Reaction (Optional):

o To terminate the reaction, add the Quenching Solution to a final concentration of 50-100
mM.

o Incubate for 30 minutes at room temperature.
 Purification of the Conjugate:

o Remove unreacted dye and byproducts by size-exclusion chromatography, dialysis, or a
desalting column.[4]

o Collect the fractions containing the labeled protein.
o Characterization and Storage:

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for protein) and ~690 nm (for DY-680).

o Store the purified conjugate at 4°C for short-term storage or at -20°C or -80°C for long-
term storage.
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Caption: General experimental workflow for protein labeling with DY-680-NHS ester.

Applications in Research and Drug Development

The favorable spectral properties of DY-680 make it a valuable tool in various research and
development areas:
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» Western Blotting: As a NIR dye, it allows for sensitive detection with low background.

o Fluorescence Microscopy: Its long-wavelength emission is well-suited for multicolor imaging
and deep-tissue imaging.[3]

o Flow Cytometry: The brightness of DY-680 enables clear identification and sorting of labeled
cell populations.[3]

 In Vivo Imaging: The NIR properties of DY-680 allow for deep tissue penetration and reduced
autofluorescence, making it suitable for small animal imaging studies.[5]

» Drug Development: Labeled antibodies and other targeting moieties can be used to visualize
drug distribution and target engagement in preclinical models.

Conclusion

DY-680-NHS ester is a robust and versatile near-infrared fluorescent dye that provides
researchers and drug development professionals with a powerful tool for the sensitive and
specific labeling of biomolecules. Its principle of action, based on the reliable chemistry of NHS
ester reactions with primary amines, combined with its favorable photophysical properties,
ensures its continued and widespread use in a multitude of fluorescence-based applications.
By following established protocols and understanding its core principles, users can effectively
harness the capabilities of DY-680-NHS ester to advance their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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